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Compound of Interest

Compound Name: Triclosan-d3

Cat. No.: B564716 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Triclosan-d3, a deuterated analog

of the widely used antimicrobial agent Triclosan. This document details its chemical identifiers,

physical properties, and primary applications, with a focus on its role as an internal standard in

analytical chemistry. Experimental protocols for its use and a plausible synthetic approach are

also discussed.

Core Identifiers and Properties of Triclosan-d3
Triclosan-d3 is a stable, isotopically labeled form of Triclosan, where three hydrogen atoms on

the 2,4-dichlorophenoxy ring have been replaced with deuterium. This substitution results in a

molecule with a higher molecular weight than its parent compound, making it an ideal internal

standard for mass spectrometry-based analytical methods.
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Identifier Value

CAS Number 1020719-98-5

IUPAC Name
5-chloro-2-(2,4-dichloro-3,5,6-

trideuteriophenoxy)phenol

Molecular Formula C₁₂H₄D₃Cl₃O₂

Molecular Weight 292.56 g/mol

Synonyms

5-Chloro-2-(2,4-dichloro-3,5,6-d3-

phenoxy)phenol, 2,4,4'-Trichloro-2'-

hydroxydiphenyl-d3 Ether, D3-Triclosan

Physical Form Off-white to pale yellow oil or low-melting solid

Melting Point 42-45°C

Solubility Slightly soluble in chloroform and methanol

Synthesis of Triclosan-d3: A Representative
Approach
While specific, detailed synthesis protocols for Triclosan-d3 are not readily available in peer-

reviewed literature, a plausible method can be inferred from the general synthesis of Triclosan

and its derivatives. The key step would involve the use of a deuterated precursor.

A likely synthetic route would be the Williamson ether synthesis, reacting the potassium salt of

5-chloro-2-hydroxyphenol with a deuterated 1,2,4-trichlorobenzene. Alternatively, and more

commonly for this specific isotopic labeling pattern, the reaction would involve the coupling of

4-chlorophenol with 2,5-dichloro-1-nitrobenzene-d3, followed by reduction of the nitro group

and subsequent diazotization and hydrolysis to introduce the hydroxyl group.

A general, non-isotopic synthesis of Triclosan involves the reaction of 2,5-dichloronitrobenzene

with 2,4-dichlorophenol in the presence of a base, followed by reduction of the nitro group,

diazotization, and hydrolysis. To produce Triclosan-d3, a deuterated 2,4-dichlorophenol (2,4-

dichlorophenol-d3) would be used as a starting material.
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Experimental Protocols: Application as an Internal
Standard
Triclosan-d3 is primarily utilized as an internal standard for the accurate quantification of

Triclosan in various matrices, including environmental samples (water, soil, biosolids) and

biological samples (urine, plasma, milk). Its use helps to correct for variations in sample

preparation and instrument response.

Preparation of Triclosan-d3 Internal Standard Stock
Solution (Based on EPA Method 542)
This protocol outlines the preparation of a stock solution of Triclosan-d3, which can then be

diluted to create working standards for spiking into samples.

Materials:

Triclosan-d3 solid standard

Methanol (HPLC grade or higher)

10-mL volumetric flask

Analytical balance

Procedure:

Accurately weigh approximately 10 mg of the Triclosan-d3 solid into a tared 10-mL

volumetric flask.

Record the exact weight.

Add a small amount of methanol to dissolve the solid.

Once dissolved, dilute to the 10-mL mark with methanol.

Stopper the flask and invert several times to ensure a homogenous solution.
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This creates a stock standard solution of approximately 1 mg/mL. This stock solution should

be stored at a controlled temperature, typically refrigerated, and protected from light.

General Workflow for Quantification of Triclosan using
LC-MS/MS with Triclosan-d3 Internal Standard
This workflow provides a general overview of the analytical process for determining Triclosan

concentrations in a sample.

Caption: General workflow for the quantification of Triclosan.

Mechanism of Action of Triclosan: Inhibition of Fatty
Acid Synthesis
The primary antibacterial action of Triclosan involves the inhibition of the enoyl-acyl carrier

protein reductase (ENR) enzyme, a key component of the bacterial fatty acid synthesis

pathway. This pathway is essential for building and maintaining cell membranes. By blocking

this enzyme, Triclosan disrupts membrane integrity, leading to bacteriostasis and, at higher

concentrations, cell death. Humans lack the ENR enzyme, which contributes to the selective

toxicity of Triclosan against bacteria.
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Caption: Triclosan's inhibition of bacterial fatty acid synthesis.

This in-depth guide provides essential technical information on Triclosan-d3 for researchers

and professionals in related fields. The use of isotopically labeled standards like Triclosan-d3
is crucial for generating accurate and reliable data in analytical and drug development studies.

To cite this document: BenchChem. [An In-Depth Technical Guide to Triclosan-d3: CAS
Number, Identifiers, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b564716#understanding-triclosan-d3-cas-number-
and-identifiers]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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